Cas no 1517709-75-9 (2-amino-1-(4-chloro-3-methoxyphenyl)ethan-1-one)

• Product Name: 2-amino-1-(4-chloro-3-methoxyphenyl)ethan-1-one
• CAS No: 1517709-75-9
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• CID: 5982007
• PubChem ID: 83699882
• Update Time: 2025-05-20

2-amino-1-(4-chloro-3-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(4-chloro-3-methoxyphenyl)ethan-1-one
• EN300-1985352
• 1517709-75-9

• Inchi： 1S/C9H10ClNO2/c1-13-9-4-6(8(12)5-11)2-3-7(9)10/h2-4H,5,11H2,1H3
• InChI Key： QWOZDDHAECDOOC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(CN)=O)=CC=1OC

Computed Properties

• Exact Mass: 199.0400063g/mol
• Monoisotopic Mass: 199.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-amino-1-(4-chloro-3-methoxyphenyl)ethan-1-one

2-amino-1-(4-chloro-3-methoxyphenyl)ethan-1-one (CAS No. 1517709-75-9): A Comprehensive Overview of Its Properties and Applications

The compound 2-amino-1-(4-chloro-3-methoxyphenyl)ethan-1-one, with the CAS No. 1517709-75-9, is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. This ketone derivative features a unique structural framework, combining an amino group and a chloro-methoxy-substituted phenyl ring, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals often search for terms like "synthesis of 2-amino-1-(4-chloro-3-methoxyphenyl)ethan-1-one" or "applications of CAS 1517709-75-9", reflecting its growing relevance in drug discovery and material science.

In recent years, the demand for high-purity organic intermediates like 2-amino-1-(4-chloro-3-methoxyphenyl)ethan-1-one has surged, driven by advancements in small-molecule therapeutics and agrochemical development. Its chloro-methoxy moiety is particularly noteworthy, as it often enhances bioavailability and binding affinity in target molecules. Common search queries such as "role of chloro-methoxy groups in drug design" highlight the scientific community's interest in optimizing such functional groups for improved efficacy.

The physicochemical properties of CAS 1517709-75-9—including solubility, melting point, and stability—are critical for its application in process chemistry. Analytical techniques like HPLC and NMR spectroscopy are frequently employed to characterize this compound, addressing common questions like "how to analyze 2-amino-1-(4-chloro-3-methoxyphenyl)ethan-1-one purity". These methods ensure compliance with stringent regulatory standards, especially in GMP-compliant synthesis.

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In summary, 2-amino-1-(4-chloro-3-methoxyphenyl)ethan-1-one (CAS 1517709-75-9) exemplifies the intersection of structural complexity and functional versatility. Its role as a building block in diverse industries continues to expand, fueled by ongoing research and technological advancements. For those exploring "future prospects of amino ketone derivatives", this compound remains a compelling subject of study.